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Compound of Interest

Compound Name: Ethyl 3-(Dimethylamino)acrylate

Cat. No.: B074694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ethyl 3-
(dimethylamino)acrylate, a key intermediate in various synthetic processes. Due to a lack of

extensive quantitative solubility data in publicly available literature, this document focuses on

providing a robust experimental protocol for determining its solubility in common organic

solvents. This allows researchers to generate precise data tailored to their specific laboratory

conditions and needs.

Introduction
Ethyl 3-(dimethylamino)acrylate (CAS No. 924-99-2) is a versatile organic compound utilized

in the synthesis of pharmaceuticals and other specialty chemicals.[1] Its solubility is a critical

parameter for reaction kinetics, purification processes such as crystallization, and formulation

development. This guide addresses the solubility of ethyl 3-(dimethylamino)acrylate in

organic solvents, offering a detailed methodology for its determination. While it is generally

known to be soluble in organic solvents, specific quantitative data is scarce.[2] A notable

exception is its solubility in water, which is reported to be 90 g/L at 25 °C.[2][3][4][5][6][7][8]
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A summary of the key physicochemical properties of ethyl 3-(dimethylamino)acrylate is

presented in Table 1. Understanding these properties is essential for designing and interpreting

solubility experiments.

Table 1: Physicochemical Properties of Ethyl 3-(dimethylamino)acrylate

Property Value References

Molecular Formula C₇H₁₃NO₂ [9]

Molecular Weight 143.18 g/mol [1][9]

Appearance
Clear yellow to light orange

liquid
[2][10]

Melting Point 17-18 °C [3][5]

Boiling Point 118-121 °C (at 7.5 mmHg) [3]

Density Approximately 1.0 g/cm³ [3][5]

Refractive Index 1.5105 to 1.5125 (at 20°C) [3][5][10]

Water Solubility 90 g/L (at 25 °C) [2][3][4][5][6][7][8]

Quantitative Solubility Data in Organic Solvents
As of the compilation of this guide, specific quantitative solubility data for ethyl 3-
(dimethylamino)acrylate in a range of common organic solvents is not widely available in

peer-reviewed literature or chemical databases. To address this, the following section provides

a detailed experimental protocol for researchers to determine these values. The data, once

generated, can be compiled in a format similar to Table 2 for comparative analysis.

Table 2: Template for Recording Experimentally Determined Solubility of Ethyl 3-
(dimethylamino)acrylate in Organic Solvents
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Organic Solvent Temperature (°C) Solubility ( g/100 mL)

Methanol

Ethanol

Acetone

Ethyl Acetate

Dichloromethane

Toluene

Other (specify)

Experimental Protocol for Solubility Determination
The following protocol details the isothermal equilibrium gravimetric method, a reliable and

widely used technique for determining the solubility of a solid or liquid solute in a solvent.[11]

[12][13]

Materials and Equipment
Ethyl 3-(dimethylamino)acrylate (solute)

Selected organic solvents (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane,

toluene)

Analytical balance (accurate to ±0.0001 g)

Thermostatic water bath or heating mantle with temperature control

Glass vials or flasks with airtight seals

Magnetic stirrer and stir bars

Syringes and syringe filters (chemically compatible with the solvents)

Pre-weighed evaporation dishes or vials
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Drying oven or vacuum oven

Experimental Workflow
The logical flow of the experimental procedure for determining the solubility of ethyl 3-
(dimethylamino)acrylate is illustrated in the diagram below.
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Preparation

Equilibration

Sampling & Analysis

Calculation

Weigh Solute

Combine in Vial

Measure Solvent

Equilibrate at Constant Temperature with Stirring

Withdraw Aliquot

Filter Aliquot

Weigh Filtered Aliquot

Evaporate Solvent

Weigh Residue (Solute)

Calculate Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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